N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]pyridine-3-carbohydrazide

• Molecular Formula: C14H12BrN3O3
• Molecular Weight: 350.17 g/mol
• IUPAC Name: N-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C14H12BrN3O3/c1-21-12-6-9(5-11(15)13(12)19)7-17-18-14(20)10-3-2-4-16-8-10/h2-8,19H,1H3,(H,18,20)/b17-7+
• InChI Key: MUIAFWPIQKILRX-REZTVBANSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NC(=O)C2=CN=CC=C2)Br)O
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)C2=CN=CC=C2)Br)O

Description

N’-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]pyridine-3-carbohydrazide is a compound that belongs to the class of Schiff bases. Schiff bases are compounds typically formed by the condensation of primary amines with carbonyl compounds. This particular compound is characterized by the presence of a pyridine ring and a hydrazone linkage, making it a valuable molecule in various fields of scientific research .

Preparation Methods

The synthesis of N’-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]pyridine-3-carbohydrazide typically involves the condensation reaction between 3-bromo-4-hydroxy-5-methoxybenzaldehyde and pyridine-3-carbohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions . The reaction mixture is then cooled, and the resulting solid product is filtered and purified by recrystallization.